Cas no 102996-34-9 (5-Chloro-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile)

5-Chloro-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile is a heterocyclic organic compound featuring a pyrazole core substituted with chloro and cyano functional groups. Its molecular structure, incorporating both chloro and phenyl moieties, enhances its reactivity and utility as a versatile intermediate in synthetic organic chemistry. This compound is particularly valued for its role in the development of agrochemicals and pharmaceuticals, where its structural motifs contribute to bioactivity and binding affinity. The presence of electron-withdrawing groups (chloro and cyano) further facilitates selective functionalization, making it a useful precursor in fine chemical synthesis. High purity and consistent quality ensure reliable performance in research and industrial applications.

5-Chloro-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile structure

102996-34-9 structure

Product Name:5-Chloro-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile

CAS No:102996-34-9

MF:C₁₀H₅Cl₂N₃

MW:238.072799444199

CID:94844

PubChem ID:13537973

Update Time:2025-06-09

5-Chloro-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile
- 5-chloro-1-(2-chlorophenyl)pyrazole-4-carbonitrile
- 102996-34-9
- AKOS015899736
- SCHEMBL10851651
- FT-0712581
- A1837
- DTXSID00543225
- DB-058903
- Inchi： 1S/C10H5Cl2N3/c11-8-3-1-2-4-9(8)15-10(12)7(5-13)6-14-15/h1-4,6H
- InChI Key： WIAJCPADUPGRNC-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)C=NN1C1C=CC=CC=1Cl

Computed Properties

Exact Mass: 236.98625
Monoisotopic Mass: 236.9860526g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 41.6Å²

Experimental Properties

Density: 1.42
PSA: 41.61

5-Chloro-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile Pricemore >>

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